Cas no 873002-40-5 (4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 873002-40-5
• MF: C₂₁H₂₈N₆O₂
• MW: 396.486023902893
• CID: 5510246
• Update Time: 2025-10-29

4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-[6-(3-propan-2-yloxypropylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C21H28N6O2/c1-15(2)29-14-4-12-22-18-9-10-19-24-25-20(27(19)26-18)11-13-23-21(28)17-7-5-16(3)6-8-17/h5-10,15H,4,11-14H2,1-3H3,(H,22,26)(H,23,28)
• InChI Key： RVBOWTYNNOYOKY-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(NCCCOC(C)C)=N2)(=O)C1=CC=C(C)C=C1

Additional information on 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

Introduction to 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, identified by its CAS number 873002-40-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure combines several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a benzamide moiety, alongside a complex triazolo-bpyridazine core and an amine side chain, positions this compound as a promising candidate for further investigation in drug discovery and therapeutic development.

The benzamide group is well-documented for its role in various bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors. In the context of 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, this moiety may serve as a critical pharmacophore for mediating binding affinity and specificity. The compound's extended structure, incorporating a triazolo-bpyridazine scaffold, further enhances its potential for diverse biological interactions. This scaffold has garnered attention in recent years due to its ability to modulate key biological pathways implicated in various diseases.

Recent advancements in chemical biology have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The complex architecture of 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide aligns well with this strategy. The combination of the triazolo-bpyridazine core and the amine side chain suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. Furthermore, the propan-2-yloxy group may enhance solubility and bioavailability, critical factors for pharmaceutical efficacy.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 873002-40-5 are essential for identifying new therapeutic agents. The benzamide derivative's structural features make it a versatile platform for medicinal chemistry modifications. Researchers can explore variations in the side chains or functional groups to optimize pharmacokinetic properties or target specificity. This flexibility underscores the compound's potential as a lead molecule for further development.

The triazolo-bpyridazine moiety has been increasingly studied for its pharmacological properties. This scaffold is known to exhibit inhibitory activity against various enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis. The presence of multiple nitrogen-containing heterocycles in 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide enhances its ability to interact with these targets through hydrogen bonding and other non-covalent interactions.

Another significant aspect of this compound is its potential role in modulating cellular signaling pathways. The benzamide group can influence enzyme activity by acting as a competitive inhibitor or by altering enzyme conformation. Additionally, the amine side chain provides a site for post-translational modifications, which can further enhance biological activity. These features make 873002-40-5 a compelling candidate for investigating novel therapeutic strategies.

The synthesis of 4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazolo-bpyridazine core. These methods allow for efficient formation of carbon-nitrogen bonds while minimizing unwanted side products.

Evaluation of the compound's biological activity typically involves in vitro assays that measure interaction with specific targets. High-throughput screening (HTS) platforms are often used to rapidly assess activity against large libraries of compounds. Preliminary results from such assays may indicate potential efficacy against disease-related targets. Further validation through more detailed biochemical and cell-based assays would provide deeper insights into the compound's mechanism of action.

The pharmacokinetic profile of 873002-40-5 is another critical factor that influences its therapeutic potential. Absorption, distribution, metabolism, and excretion (ADME) studies are conducted to evaluate how the compound behaves within an organism. Optimizing these parameters can enhance bioavailability and reduce toxicity. Computational modeling techniques can also be employed to predict ADME properties before experimental validation.

In conclusion,4-methyl-N-2-(6-{3-(propan-2-yloxy)propylamino}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide (CAS no 873002-40-5) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule or tool compound in drug discovery efforts aimed at modulating key biological pathways implicated in various diseases.